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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153

In the landscape of fluorescent labeling, researchers are continually seeking reagents that offer
a balance of high performance and economic viability. ATTO 590, a rhodamine-based dye, has
gained prominence for its exceptional photostability and brightness, making it a contender for
routine labeling applications traditionally dominated by other fluorophores. This guide provides
a comprehensive comparison of ATTO 590 amine with spectrally similar amine-reactive dyes,
namely Alexa Fluor 594 NHS ester, Cy3B NHS ester, and DyLight 594 NHS ester, to assess its
cost-effectiveness for researchers, scientists, and drug development professionals.

Performance and Cost: A Quantitative Comparison

The selection of a fluorescent dye is often a trade-off between performance metrics—such as
guantum yield and molar extinction coefficient, which together determine the brightness of the
fluorophore—and the cost per labeling reaction. To facilitate a direct comparison, the following
table summarizes the key optical properties and approximate pricing of ATTO 590 and its
alternatives. Prices are standardized to a per-milligram basis to allow for a more direct

economic comparison.
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Molar
o L. . .. Approx.
Excitation Emission Extinction Quantum .
Dye o ] Price per
Max (nm) Max (nm) Coefficient Yield
mg (USD)
(M—*cm™?)
ATTO 590
593 622 120,000 0.80 $159 - $191
NHS ester
Alexa Fluor
594 NHS 590 617 92,000[1] 0.66[2][3][4] $477
ester
Cy3B NHS 130,000 - >0.7-0.92[5] $140-
566 578
ester 137,000[5] [61[7] $543[5][8]
DyLight 594 -
593 618 80,000([9][10] Not specified $489 - $557
NHS ester

Note: Prices are subject to change and may vary between vendors. The listed prices are based
on publicly available information for 1 mg quantities and should be considered as an estimate.

From the data, ATTO 590 NHS ester emerges as a highly competitive option. It boasts a high
molar extinction coefficient and the highest quantum yield among the compared dyes,
indicating superior brightness.[11][12][13] This high performance is coupled with a cost that is
significantly lower than Alexa Fluor 594 and DyLight 594, and comparable to the lower end of
the price range for Cy3B.

Experimental Workflow for Protein Labeling

The following diagram outlines a typical workflow for the covalent labeling of proteins with
amine-reactive dyes like ATTO 590 NHS ester. This process is fundamental for preparing
fluorescently tagged proteins for various downstream applications.
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Figure 1. A generalized workflow for protein labeling with amine-reactive dyes.

The Chemistry of Amine-Reactive Labeling

The foundation of this labeling technique lies in the reaction between the N-
hydroxysuccinimidyl (NHS) ester functional group of the dye and primary amines on the

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12378153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

protein, primarily the e-amino groups of lysine residues and the N-terminal a-amino group. This
reaction forms a stable amide bond, covalently attaching the fluorescent dye to the protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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